Cas no 127941-89-3 (Benzoic acid, 5-(heptyloxy)-2-hydroxy-)

• Product Name: Benzoic acid, 5-(heptyloxy)-2-hydroxy-
• CAS No: 127941-89-3
• MF: C₁₄H₂₀O₄
• MW: 252.306204795837
• CID: 2769456
• PubChem ID: 9794978
• Update Time: 2025-04-21

Benzoic acid, 5-(heptyloxy)-2-hydroxy- Chemical and Physical Properties

Names and Identifiers

• DTXSID30430816
• 127941-89-3
• SCHEMBL223621
• Benzoic acid, 5-(heptyloxy)-2-hydroxy-

• Inchi： 1S/C14H20O4/c1-2-3-4-5-6-9-18-11-7-8-13(15)12(10-11)14(16)17/h7-8,10,15H,2-6,9H2,1H3,(H,16,17)
• InChI Key： DTRNDEHJGFRYBJ-UHFFFAOYSA-N
• SMILES： O(C1C=CC(=C(C(=O)O)C=1)O)CCCCCCC

Computed Properties

• Exact Mass: 252.13615911g/mol
• Monoisotopic Mass: 252.13615911g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 8
• Complexity: 242
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.4
• Topological Polar Surface Area: 66.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Hydroxybenzoic acid derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Hydroxybenzoic acid derivatives